Oaasn

• CAS No.: 102973-70-6
• Molecular Formula: C18H30AsNO4
• Molecular Weight: 399.363
• IUPAC Name: arsenic(3+);cyclohexatrienamine;2,3-dimethylbutane-2,3-diolate
• InChI: InChI=1S/C6H6N.2C6H12O2.As/c7-6-4-2-1-3-5-6;2*1-5(2,7)6(3,4)8;/h2-5H,7H2;2*1-4H3;/q+1;2*-2;+3
• InChI Key: JVAVQMBSQMCQOG-UHFFFAOYSA-N
• SMILES: CC(C)(C(C)(C)[O-])[O-].CC(C)(C(C)(C)[O-])[O-].C1=CC(=CC=[C+]1)N.[As+3]
• Synonyms: octamethyl-2,2,3,3,7,7,8,8-arsa-5-anilino-5-spiro-(4,4)-nonane

Description

The chemical compound "Oaasn" (full systematic name unavailable due to lack of data) is hypothesized to belong to a class of organic or inorganic compounds. Further research is required to clarify its properties and industrial relevance.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

A meaningful comparison necessitates identifying compounds with shared functional groups, metal centers (if applicable), or molecular frameworks. For example:

Hypothetical Compound A

• Structural Similarities: May share a core scaffold (e.g., benzene derivative, organometallic complex) with "Oaasn."
• Functional Differences: Potential variations in substituents or stereochemistry could alter reactivity or stability .

Hypothetical Compound B

• Synthetic Pathways : Contrasting methodologies (e.g., Grignard reaction vs. catalytic hydrogenation) might differentiate synthesis efficiency .
• Applications : Compound B could exhibit superior catalytic activity or thermal stability compared to "this compound" .

Comparison with Functionally Similar Compounds

If "this compound" is theorized to have antioxidant or medicinal properties, parallels could be drawn with compounds like citrus essential oils () or pharmaceutical agents.

Antioxidant Activity

• Hypothetical Data : If "this compound" were an antioxidant, its efficacy (e.g., IC₅₀ values) might be benchmarked against limonene or linalool from C. aurantium essential oils, which exhibit radical scavenging capacities .